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Compound of Interest

Compound Name: Yaddlel

Cat. No.: B15538307

An In-depth Technical Guide to Yaddlel: A Novel Piezol Agonist
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Yaddlel, a novel and potent
agonist of the mechanosensitive ion channel Piezol. Yaddlel is a derivative of the well-known
Piezol agonist, Yodal, with improved solubility and significant potential for research and
therapeutic applications, particularly in immunology and vascular biology.

Core Chemical Properties

Yaddlel is a synthetic small molecule with the CAS number 3041134-13-5.[1] Its chemical and
physical properties are summarized in the table below.
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Property Value

CAS Number 3041134-13-5[1][2]
Molecular Formula C14HsCIF3N4OS[1][2]
Molecular Weight 372.75 g/mol

2-[5-[[[2-chloro-6-
Formal Name (trifluoromethyl)phenyllmethyl]thio]-1,3,4-

oxadiazol-2-yl]-pyrazine

2-((2-chloro-6-(trifluoromethyl)benzyl)thio)-5-

IUPAC Name ) )
(pyrazin-2-yl)-1,3,4-oxadiazole

Purity >98%

Appearance A solid

- DMSO: Slightly soluble (0.1-1 mg/ml). Soluble in

Solubility
DMSO (100mM).
CIC1=C(CSC2=NN=C(C3=CN=CC=N3)02)C(C

SMILES
(F)(F)F)=CC=C1

InChl Key CFUNYUCUSGNBPX-UHFFFAOYSA-N

Biological Activity and Mechanism of Action

Yaddlel is a selective agonist of the Piezol channel, a critical regulator of cellular
mechanotransduction and calcium signaling. It is a derivative of Yodal and is thought to
stabilize the Piezol channel in its open conformation. The proposed mechanism involves the
trifluoromethyl group of Yaddlel acting as a molecular wedge between the domains of the
Piezol protein, which lowers the channel's mechanical activation threshold.

Activation of the Piezol channel by Yaddlel leads to an influx of calcium ions (Ca?*) into the
cell. This influx of calcium acts as a second messenger, triggering downstream signaling
cascades. One notable pathway activated by Yaddlel-induced Piezol stimulation is the
activation of protein kinase D (PKD). This has been observed in human aortic endothelial cells.
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Due to its ability to induce Ca2* influx in human CD4* T cells, Yaddlel is being explored for its

potential as a vaccine adjuvant to enhance T cell activation. Importantly, it does not significantly

affect the viability of peripheral blood mononuclear cells (PBMCs) at effective concentrations. A

significant advantage of Yaddlel over its parent compound, Yodal, is its 10-fold greater kinetic

solubility at physiological pH.

Quantitative Biological Data

Parameter Cell Line/System Value
_ _ HEK293A cells expressing
ECso (Piezol agonism) ) 0.4 uM
human Piezol
) ) Primary human CD4+ T cells
Effective Concentration 15 uM

(for Caz* influx)

Kinetic Solubility (pH 7.4) 26.72 uM

Cytotoxicity Human PBMCs

No significant toxicity up to 20
pM

Experimental Protocols

Solubilization and Storage

» Stock Solutions: Yaddlel is soluble in DMSO, with concentrations of up to 100 mM being
reported. For long-term storage, stock solutions should be kept at -80°C for up to 6 months

or at -20°C for up to one month. It is recommended to prepare and use solutions on the

same day if possible. Before use, equilibrate the solution to room temperature and ensure no

precipitation is present.

¢ In Vivo Formulation Protocol: For in vivo experiments, a multi-solvent system can be used to

prepare a clear solution. One such protocol involves the sequential addition of solvents in the

following volumetric ratio:
o 10% DMSO

o 40% PEG300
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o 5% Tween-80
o 45% Saline

This method can yield a clear solution with a solubility of > 2.5 mg/mL (6.71 mM). To prepare
1 mL of this working solution, one would add 100 pL of a 25.0 mg/mL DMSO stock solution
to 400 pL of PEG300 and mix. Then, 50 pL of Tween-80 is added and mixed, followed by the
addition of 450 pL of saline to reach the final volume.

Visualized Signaling Pathway and Workflows
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Click to download full resolution via product page

Caption: Signaling pathway of Yaddlel activating the Piezol channel.
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Caption: General experimental workflow for in vitro studies with Yaddlel.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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